Cas no 620547-79-7 (ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 620547-79-7
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 5417335
• Update Time: 2025-06-11

ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• Acetic acid, 2-[[2-[(4-ethylphenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, ethyl ester
• ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C21H20O5/c1-3-14-5-7-15(8-6-14)11-19-21(23)17-10-9-16(12-18(17)26-19)25-13-20(22)24-4-2/h5-12H,3-4,13H2,1-2H3
• InChI Key： WDKZKIHDZZIXQZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C=C2OC(=CC3=CC=C(CC)C=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Introduction to Ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-79-7)

Ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 620547-79-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The intricate structure of this molecule, characterized by its ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate moiety, suggests potential applications in various therapeutic areas.

The molecular framework of Ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is rich in functional groups, including esters, aldehydes, and aromatic rings. These features contribute to its unique chemical properties and reactivity, which are essential for its role in synthetic chemistry and medicinal applications. The presence of a benzofuran core further enhances its structural complexity and biological relevance. Benzofuran derivatives are well-known for their diverse pharmacological effects, ranging from anti-inflammatory to anticancer properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate exemplifies this trend by incorporating multiple pharmacophoric elements that can interact with biological targets. The compound's ability to modulate enzyme activity and cellular pathways makes it a valuable candidate for further investigation.

In the context of current research, Ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate has been explored for its potential in addressing various diseases. Studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that can selectively target disease-related molecules without causing significant side effects.

The synthesis of Ethyl 2-{(2Z)-2-(4-ethylphenyl)methylidene-3-oxyo 23-dihydro -1-benzo furan -6-y lox y}acetate involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of key intermediates such as benzofuran derivatives and esters. These intermediates are then functionalized through various reactions, including condensation, oxidation, and esterification, to yield the final product. The synthesis strategy highlights the importance of precision and optimization in pharmaceutical chemistry.

The pharmacological profile of Ethyl 2-{(2Z)-22-(4 ethy l phen y l)me thylidene -33 ox o -23 dihydro -11 ben zof u ran -66 y lox y}acetate is further enhanced by its solubility and bioavailability. These properties are crucial for ensuring that the compound can be effectively absorbed and utilized by the body. Researchers have also investigated methods to improve its pharmacokinetic characteristics, such as formulating it into nanoparticles or using prodrugs to enhance delivery.

One of the most exciting aspects of Ethyl 2-{(22-(4 ethy l phen y l)me thylidene -33 ox o -23 dihydro -11 ben zof u ran -66 y lox y}acetate is its potential as a scaffold for drug discovery. By modifying its structure, scientists can create novel derivatives with enhanced biological activity and improved therapeutic profiles. This approach has been successful in developing new drugs that address unmet medical needs.

The future of Ethyl 228{(22-(44 ethy l phen y l)me thylidene -33 ox o -23 dihydro -11 ben zof u ran -66 y lox y}acetate looks promising as more research is conducted into its applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 228{(22-(44 ethy l phen y l)me thylidene -33 ox o -23 dihydro -11 ben zof u ran -66 y lox y}acetate will play a crucial role in developing innovative treatments.